N-(1H-Benzimidazol-2-ylmethyl)-3-fluoro-5-methylpyridine-2-carboxamide

• IUPAC Name: N-(1H-benzimidazol-2-ylmethyl)-3-fluoro-5-methylpyridine-2-carboxamide
• InChI: InChI=1S/C15H13FN4O/c1-9-6-10(16)14(17-7-9)15(21)18-8-13-19-11-4-2-3-5-12(11)20-13/h2-7H,8H2,1H3,(H,18,21)(H,19,20)
• InChI Key: PJYHBJRCMCCZDT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N=C1)C(=O)NCC2=NC3=CC=CC=C3N2)F
• Molecular Formula: C15H13FN4O
• Molecular Weight: 284.29 g/mol

Description

Benzimidazole derivatives, such as N-(1H-Benzimidazol-2-ylmethyl)benzamide, are a class of compounds that have been studied for their potential biological activities. They have a molecular formula of C15H13N3O, an average mass of 251.283 Da, and a monoisotopic mass of 251.105865 Da.

Molecular Structure Analysis

The molecular structure of benzimidazole derivatives can be analyzed using various spectroscopic techniques. For instance, vibrational spectroscopy and quantum computational studies can provide insights into the optimized geometrical structure, electronic, and vibrational features of these compounds.

Mechanism of Action

While the specific mechanism of action for “N-(1H-Benzimidazol-2-ylmethyl)-3-fluoro-5-methylpyridine-2-carboxamide” is not available, benzimidazole derivatives have been studied for their potential biological activities. For example, some benzimidazole derivatives have shown significant hypoglycemic effects for therapy of type-2 diabetes in animal and human models.

Future Directions

The study of benzimidazole derivatives is a promising area of research due to their potential biological activities. Future research could focus on synthesizing new derivatives, studying their biological activities, and understanding their mechanisms of action.